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Compound of Interest

Compound Name: d-Lyxono-1,4-lactone

Cat. No.: B1139680 Get Quote

An In-depth Technical Guide to the Stereochemistry of D-Lyxono-1,4-lactone For

Researchers, Scientists, and Drug Development Professionals

Introduction
D-Lyxono-1,4-lactone is a carbohydrate derivative that serves as a vital chiral building block in

modern organic synthesis. As a γ-lactone derived from the pentose sugar D-lyxose, its rigid,

five-membered ring structure is adorned with multiple stereocenters, making it an attractive

starting material for the synthesis of complex, biologically active molecules and

pharmaceuticals. The defined chirality of its carbon atoms is crucial for its application in

stereoselective synthesis.[1]

This guide provides a comprehensive technical overview of the stereochemistry of D-Lyxono-
1,4-lactone, detailing its structural features, synthesis, and the analytical techniques used for

its characterization. All quantitative data is summarized in structured tables, and key

experimental protocols are provided.

Molecular Structure and Stereochemistry
D-Lyxono-1,4-lactone is the intramolecular ester of D-lyxonic acid. Its structure consists of a

five-membered tetrahydrofuran ring with a ketone group at the C1 position (a lactone). The

stereochemistry is inherited from its parent aldopentose, D-lyxose.
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The molecule possesses three contiguous chiral centers at the C2, C3, and C4 positions. The

specific arrangement of the hydroxyl groups at these centers defines the molecule's unique

three-dimensional shape and its chemical reactivity.

Stereochemical Structure of D-Lyxono-1,4-lactone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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